Cas no 1753-29-3 (1,2,3-Benzothiadiazol-5-amine)

• Product Name: 1,2,3-Benzothiadiazol-5-amine
• CAS No: 1753-29-3
• MF: C₆H₅N₃S
• MW: 151.188998937607
• CID: 1361213
• PubChem ID: 13248537
• Update Time: 2025-05-20

1,2,3-Benzothiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzothiadiazol-5-amine
• benzo[1,2,3]thiadiazol-5-ylamine
• benzo[d][1,2,3]thiadiazol-5-amine
• SCHEMBL660021
• DB-229858
• 5-aminobenzothiadiazole
• 1753-29-3
• DTXSID90878871
• E85672
• NTOZWWRQYAJWGC-UHFFFAOYSA-N
• CS-0448666
• BS-49659

• MDL： MFCD20690748
• Inchi： 1S/C6H5N3S/c7-4-1-2-6-5(3-4)8-9-10-6/h1-3H,7H2
• InChI Key： NTOZWWRQYAJWGC-UHFFFAOYSA-N
• SMILES： S1C2C=CC(=CC=2N=N1)N

Computed Properties

• Exact Mass: 151.02055
• Monoisotopic Mass: 151.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 1,2,3-Benzothiadiazol-5-amine

Introduction to 1,2,3-Benzothiadiazol-5-amine (CAS No. 1753-29-3)

1,2,3-Benzothiadiazol-5-amine, identified by its Chemical Abstracts Service (CAS) number 1753-29-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound belongs to the benzothiadiazole class, a family of molecules known for their broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both amine and thiazole functional groups in its structure imparts unique reactivity and binding capabilities, making it a valuable scaffold for drug discovery and material science applications.

The molecular structure of 1,2,3-benzothiadiazol-5-amine consists of a benzene ring fused with a thiadiazole ring system, with an amine substituent at the 5-position. This configuration allows for multiple sites of chemical modification, enabling the synthesis of derivatives with tailored biological activities. The compound’s stability under various conditions and its ability to form hydrogen bonds due to the amine group make it particularly useful in medicinal chemistry. Recent advancements in computational chemistry have further highlighted its potential as a lead compound for novel therapeutic agents.

In recent years, 1,2,3-benzothiadiazol-5-amine has been extensively studied for its pharmacological properties. Research has demonstrated its efficacy in inhibiting various enzymes and receptors involved in pathogenic processes. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on kinases and proteases that are implicated in cancer progression. The amine group at the 5-position serves as a critical pharmacophore, facilitating interactions with biological targets such as transcription factors and cell surface receptors. This has led to the development of several novel compounds that are being evaluated in preclinical studies for their potential therapeutic applications.

One of the most promising areas of research involving 1,2,3-benzothiadiazol-5-amine is its role in developing antiviral agents. The structural features of this compound allow it to interfere with viral replication by inhibiting key enzymes or proteins required for viral assembly and entry into host cells. Preliminary studies have shown that certain derivatives exhibit significant antiviral activity against RNA viruses, including those responsible for influenza and hepatitis C. These findings have prompted further investigation into optimizing the chemical structure for enhanced potency and selectivity.

The synthesis of 1,2,3-benzothiadiazol-5-amine (CAS No. 1753-29-3) involves multi-step organic reactions that typically begin with the condensation of appropriate precursors under controlled conditions. The introduction of the amine group at the 5-position is often achieved through nucleophilic substitution or reduction reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its synthesis.

The chemical reactivity of 1,2,3-benzothiadiazol-5-amine makes it a valuable intermediate in the synthesis of more complex molecules. Its ability to undergo various transformations such as alkylation, acylation, and sulfonylation allows for the creation of a diverse library of derivatives with distinct biological properties. These derivatives are being explored for their potential use in treating neurological disorders, cardiovascular diseases, and metabolic syndromes. The flexibility offered by this scaffold underscores its importance as a building block in medicinal chemistry.

Recent computational studies have shed light on the binding interactions between 1,2,3-benzothiadiazol-5-amine derivatives and biological targets using molecular dynamics simulations and docking algorithms. These studies have provided insights into how structural modifications can enhance binding affinity and selectivity. For example, optimizing the length and electronic properties of side chains attached to the benzene ring has been shown to improve interactions with specific enzymes or receptors. Such findings are crucial for guiding the design of next-generation drug candidates.

The application of 1,2,3-benzothiadiazol-5-amine extends beyond pharmaceuticals into other areas such as materials science. Its ability to form coordination complexes with metal ions has led to research into its use as a ligand in catalysis and sensing applications. The thiazole moiety can act as a chelating agent, facilitating stable complexes with transition metals like copper and zinc. These complexes exhibit unique spectroscopic properties that make them useful in developing sensors for detecting environmental pollutants or biological markers.

In conclusion,1,2,3-benzothiadiazol/5*-amine (CAS No., 1753–29–3) is a multifaceted compound with significant potential in pharmaceutical research due to its structural versatility and biological activity., Recent advancements in synthetic chemistry, computational modeling,and pharmacological studies continue to expand our understanding,,of its applications., Whether used as a lead compound,,for drug development,,or as an intermediate,,in material science applications,this molecule remains,,a cornerstone,,of modern chemical research..